Cas no 134589-54-1 (3,5-Dibromo-1,4-dimethylpyrazole)

3,5-Dibromo-1,4-dimethylpyrazole (CAS: TBD) is a halogenated pyrazole derivative widely utilized as a versatile intermediate in organic synthesis and pharmaceutical research. Its distinct structural features, including two bromine substituents at the 3- and 5-positions and methyl groups at the 1- and 4-positions, enhance its reactivity in cross-coupling reactions, nucleophilic substitutions, and heterocyclic scaffold construction. The electron-withdrawing bromine atoms facilitate regioselective functionalization, making it valuable for designing agrochemicals, ligands, and bioactive molecules. With high purity (>97%) and stability under standard conditions, it is suitable for precise synthetic applications. Its crystalline form ensures consistent handling and storage. Researchers favor this compound for its balanced reactivity and compatibility with diverse reaction conditions.

3,5-Dibromo-1,4-dimethylpyrazole structure

134589-54-1 structure

Product Name:3,5-Dibromo-1,4-dimethylpyrazole

CAS No:134589-54-1

MF:C₅H₆Br₂N₂

MW:253.922539234161

CID:5058486

Update Time:2026-02-28

3,5-Dibromo-1,4-dimethylpyrazole Chemical and Physical Properties

Names and Identifiers

- 3,5-dibromo-1,4-dimethylpyrazole
- 3,5-Dibromo-1,4-dimethyl-1H-pyrazole
- 3,5-Dibromo-1,4-dimethylpyrazole
- Inchi： 1S/C5H6Br2N2/c1-3-4(6)8-9(2)5(3)7/h1-2H3
- InChI Key： XATLTQUVJUQQRL-UHFFFAOYSA-N
- SMILES： BrC1=C(C)C(=NN1C)Br

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 109
XLogP3: 2.6
Topological Polar Surface Area: 17.8

3,5-Dibromo-1,4-dimethylpyrazole Pricemore >>

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Chemenu	CM331895-5g	3,5-Dibromo-1,4-dimethyl-1H-pyrazole	134589-54-1	95%+	5g	$4622	2021-08-18
Chemenu	CM331895-5g	3,5-Dibromo-1,4-dimethyl-1H-pyrazole	134589-54-1	95%+	5g	$3048	2023-02-02
Ambeed	A1620795-5g	3,5-Dibromo-1,4-dimethyl-1H-pyrazole	134589-54-1	98%	5g	$2735.0	2024-04-24